Cas no 845-05-6 (Methanone,(4-methoxyphenyl)[3-(trifluoromethyl)phenyl]-)

• Product name: Methanone,(4-methoxyphenyl)[3-(trifluoromethyl)phenyl]-
• CAS No: 845-05-6
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• MDL: MFCD13152564
• CID: 724183
• PubChem ID: 70056

Methanone,(4-methoxyphenyl)[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-methoxyphenyl)[3-(trifluoromethyl)phenyl]-
• 4'-methoxy-3-(trifluoromethyl)benzophenone
• EINECS 212-681-3
• 3-Trifluoromethyl-4'-methoxybenzophenone
• NS00042483
• MFCD13152564
• AKOS009346422
• 4-Methoxy-3'-trifluoromethylbenzophenone
• (4-methoxyphenyl)[3-(trifluoromethyl)phenyl]methanone
• SCHEMBL7485522
• (4-methoxyphenyl)-[3-(trifluoromethyl)phenyl]methanone
• (4-Methoxyphenyl)(3-(trifluoromethyl)phenyl)methanone
• 3-Trifluoromethylphenyl 4-methoxyphenyl ketone
• DTXSID80233490
• 845-05-6

• MDL： MFCD13152564
• Inchi： InChI=1S/C15H11F3O2/c1-20-13-7-5-10(6-8-13)14(19)11-3-2-4-12(9-11)15(16,17)18/h2-9H,1H3
• InChI Key： MJDGFIOMTNMZTJ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)C(F)(F)F

Computed Properties

• Exact Mass: 280.071114
• Monoisotopic Mass: 280.071114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 359.2±42.0 °C at 760 mmHg
• Flash Point: 165.2±22.8 °C
• Refractive Index: 1.513
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methanone,(4-methoxyphenyl)[3-(trifluoromethyl)phenyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methanone,(4-methoxyphenyl)[3-(trifluoromethyl)phenyl]-

Recent Advances in the Study of Methanone, (4-methoxyphenyl)[3-(trifluoromethyl)phenyl]- (CAS: 845-05-6)

Methanone, (4-methoxyphenyl)[3-(trifluoromethyl)phenyl]-, with the CAS number 845-05-6, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of Methanone, (4-methoxyphenyl)[3-(trifluoromethyl)phenyl]- is its structural versatility, which allows for modifications that can enhance its pharmacological profile. Recent publications have explored its role as a scaffold in the design of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific kinase involved in tumor proliferation, suggesting its potential as a lead compound for anticancer drug development.

In addition to its applications in oncology, Methanone, (4-methoxyphenyl)[3-(trifluoromethyl)phenyl]- has also been investigated for its anti-inflammatory properties. A recent preclinical study reported that this compound could modulate the activity of key inflammatory mediators, such as NF-κB, thereby reducing inflammation in animal models of rheumatoid arthritis. These findings underscore the compound's potential as a multifunctional agent in the treatment of chronic inflammatory conditions.

The synthesis and optimization of Methanone, (4-methoxyphenyl)[3-(trifluoromethyl)phenyl]- have also been a focus of recent research. Advances in synthetic methodologies, including green chemistry approaches, have enabled more efficient and sustainable production of this compound. For example, a 2024 study highlighted the use of catalytic asymmetric synthesis to produce enantiomerically pure forms of the compound, which could improve its efficacy and reduce off-target effects in therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of Methanone, (4-methoxyphenyl)[3-(trifluoromethyl)phenyl]-. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research on this compound suggests that it holds significant promise as a versatile tool in drug discovery and development.

In conclusion, Methanone, (4-methoxyphenyl)[3-(trifluoromethyl)phenyl]- (CAS: 845-05-6) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its potential as a therapeutic agent, combined with advances in synthetic chemistry, positions it as a compound of interest for future research and development efforts in the pharmaceutical industry.